4,6-Dimethyl-2-(3-trifluoromethyl-phenyl)-pyrimidine-5-carboxylic acid

• Molecular Formula: C14H11F3N2O2
• Molecular Weight: 296.24 g/mol
• IUPAC Name: 4,6-dimethyl-2-[3-(trifluoromethyl)phenyl]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C14H11F3N2O2/c1-7-11(13(20)21)8(2)19-12(18-7)9-4-3-5-10(6-9)14(15,16)17/h3-6H,1-2H3,(H,20,21)
• InChI Key: VJCKHJKFDIFVBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2=CC(=CC=C2)C(F)(F)F)C)C(=O)O

Description

4,6-Dimethyl-2-(3-trifluoromethyl-phenyl)-pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C14H11F3N2O2 and its molecular weight is 296.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5.21 g (16.1 mmol) of 4,6-dimethyl-2-(3-trifluoromethyl-phenyl)-pyrimidine-5-carboxylic acid ethyl ester in 165 ml of 2-ethoxyethanol/H2O (9:1) was added 2.62 g=40.2 mmol of potassium hydroxide (86%); then, the reaction mixture was heated up to reflux in an oil bath of 150° C. After 4 hours, it was poured into crashed ice, acidified with HCl (25% in water) and extracted three times with CH2Cl2; the organic phases were washed with water, dried over magnesium sulfate, filtered and evaporated to give 4.29 g (90%) of the crude title compound as off-white solid. MS: 295.3 ([M−H]−).